molecular formula C4H8CaN2O4 B1336593 Calcium glycinate CAS No. 33242-26-1

Calcium glycinate

Cat. No.: B1336593
CAS No.: 33242-26-1
M. Wt: 188.2 g/mol
InChI Key: OFNJDDJDXNMTHZ-UHFFFAOYSA-L
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Description

Calcium glycinate, also known as this compound, is a useful research compound. Its molecular formula is C4H8CaN2O4 and its molecular weight is 188.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Organometallic Compounds - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

IUPAC Name

calcium;2-aminoacetate
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InChI

InChI=1S/2C2H5NO2.Ca/c2*3-1-2(4)5;/h2*1,3H2,(H,4,5);/q;;+2/p-2
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InChI Key

OFNJDDJDXNMTHZ-UHFFFAOYSA-L
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Canonical SMILES

C(C(=O)[O-])N.C(C(=O)[O-])N.[Ca+2]
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Molecular Formula

C4H8CaN2O4
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Related CAS

56-40-6 (Parent)
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DSSTOX Substance ID

DTXSID30954885
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Molecular Weight

188.20 g/mol
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CAS No.

33242-26-1, 35947-07-0
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Synthesis routes and methods I

Procedure details

5.6 grams (0.1 Mole) of calcium oxide and 15 grams (0.2 Mole) of glycine were placed into a beaker provided with a reflux condenser. 100 ml ethanol was added and the mixture was stirred and boiled at atmospheric pressure for 5 hours. The reaction mixture was then cooled, and thereafter filtered yielding 18.8 grams of calcium glycinate having the physical characteristic of a fine white powder. Approximately 80% of the ethanol solvent was recovered after filtration and may be reused.
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Synthesis routes and methods II

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Into about 1500 grams of water was dissolved 150.14 grams of glycine. Next, 114.51 grams of calcium oxide, which was 70% calcium by weight, was added. The solution was continually stirred until all of the calcium oxide was dissolved. This took about 15 minutes. No heat was applied for this particular reaction, though heat could optionally be used. The resulting reaction formed a calcium glycinate chelate or complex.
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Synthesis routes and methods III

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About 250 grams of glycine was dissolved into 937.8 grams of water. Once the glycine was significantly dissolved, about 95 grams of calcium oxide was added. The solution was continually stirred for about 15 minutes until all of the calcium was dissolved. The resulting reaction formed a calcium bisglycinate chelate or complex and water.
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Synthesis routes and methods IV

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To about 2600 grams of water was stirred 455 grams of glycine and 173 grams of calcium oxide. Once the glycine and calcium oxide had dissolved, a calcium bisglycinate chelate or complex solution was formed.
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Synthesis routes and methods V

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Into about 923 grams of water was dissolved 150.14 grams of glycine. Next, 57.25 grams of calcium oxide, which was about 70% calcium by weight, was added. The solution was continually stirred until all of the calcium oxide was dissolved. This took about 15 minutes. No heat was applied for this particular reaction, though heat could optionally be used in this or other examples. The resulting reaction formed a calcium bisglycinate chelate or complex and water, i.e., the hydrogen ions were removed from the glycine and the oxygen was removed from the calcium oxide.
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